1-(diphenylmethyl)-4-(2-methyl-5-nitrobenzenesulfonyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(2-methyl-5-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C24H25N3O4S/c1-19-12-13-22(27(28)29)18-23(19)32(30,31)26-16-14-25(15-17-26)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-13,18,24H,14-17H2,1H3
• InChI Key: FQVBHLJKWUMVLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

Compounds like this are usually part of the piperazine class, which is a class of organic compounds that contain a piperazine functional group. Piperazines are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of such compounds typically involves reactions with piperazine as a starting material. For example, dansyl chloride can be reacted with an excess of piperazine and then with bromoacetic acid to form a related compound.

Chemical Reactions Analysis

The chemical reactions involving such compounds can vary widely depending on the specific substituents present on the piperazine ring. Protodeboronation of pinacol boronic esters is one of the many protocols available.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various analytical techniques. These might include melting point, boiling point, density, and solubility.